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Pomiferin: Chemical and Bioactive Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pomiferin

CAS No.: 572-03-2

Cat. No.: S540003

The table below summarizes the core characteristics of pomiferin.

Property .
Details
Category
Systematic 3-(3,4-Dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-6-(3-methylbut-2-en-1-yl)-4H,8H-
Name benzo[1,2-b:3,4-bldipyran-4-one [1]
Chemical C25H2405 [1]
Formula
Molar Mass 420.461 g-mol—* [1]
Chemical A prenylated isoflavone (flavonoid class) [2] [1]
Structure
Natural Source Fruits and female flowers of the Osage orange tree (Maclura pomifera) [1]

Key Bioactivities  Anticancer [2] [1], Antioxidant [1], Anti-inflammatory [3], Antidiabetic [1],
Antimicrobial [1]

Documented Experimental Protocols

Here are the detailed methodologies from key studies investigating pomiferin's effects.
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In Vitro Anti-neuroinflammatory Study [3]

e Cell Line: BV2 microglial cells.
e Cell Culture: Incubated in complete medium (high glucose DMEM, 10% FBS, penicillin/streptomycin)
at 37°C in 5% CO:..
¢ Treatment: Cells were treated with various concentrations of Pomiferin (0.25 pM, 0.5 uM, 1 yM) and
LPS (100-500 ng/mL) to induce inflammation.
o Key Assays:
o Cell Viability: CCK-8 assay and LDH assay.
o Reactive Oxygen Species (ROS): Measured using a ROS detection kit.
o Nitric Oxide (NO): Concentration in supernatant measured with a NO detection kit.
o Pro-inflammatory Mediators: mRNA levels of IL-6, TNF-qa, INOS, and COX-2 measured by
guantitative PCR. Protein levels of IL-6 and TNF-a analyzed by ELISA.
o Protein Expression & Pathway Analysis: Western blotting to investigate the Akt/Nrf2 and NF-
KB pathways.

In Vitro Anticancer Study in Neuroblastoma [2]

e Cell Lines: CHLA15 (MYCN non-amplified) and LAN5 (MYCN-amplified) neuroblastoma cells.
¢ Viability & Proliferation:

o Resazurin Viability Assay: To determine ICso values.

o Colony Formation Assay: To assess long-term proliferative inhibition.

e Cell Death Mechanism Analysis:

o Apoptosis: Measured using Apotracker Green/Zombie Violet assay and Caspase 3/7 activity
assay. mRNA levels of pro-apoptotic genes (NOXA, PUMA) analyzed by real-time RT-PCR.
Protein cleavage (PARP) detected by Western blot.

o Ferroptosis: Cell pre-treatment with inhibitors (liproxstatin-1, deferoxamine). Lipid peroxidation
measured with BODIPY 581/591 C11 stain. GPX4 protein levels and PTGS2 mRNA levels
analyzed.

o Autophagy, Pyroptosis, Necroptosis: Analyzed via Western blot for markers like LC3-11, p62,
gasdermin E (GSDME), and phosphorylated MLKL.

Research Strategies for Biosynthesis Pathway
Elucidation
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The following approaches, while not yet fully applied to pomiferin, represent the modern framework for

uncovering plant secondary metabolite pathways.
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A general workflow for elucidating plant secondary metabolite biosynthesis pathways, integrating multi-

omics data and functional validation.
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¢ Gene Cluster Identification: Bioinformatics tools like antiSMASH and SMURF are used to mine
plant genome sequences for Biosynthetic Gene Clusters (BGCs). These BGCs contain genes
encoding backbone enzymes (e.g., Polyketide Synthases-PKSs for pomiferin) and tailoring enzymes
[4] [3].

e Comparative Genomics & Dereplication: Analyzing BGCs across related species helps identify
conserved clusters responsible for specific metabolites. Network analysis can group BGCs into
"families” predicted to produce similar compounds, aiding in genetic dereplication and prioritizing
clusters for study [4].

¢ Metabolite-Profile Correlation: Connecting the presence of a specific BGC with the detection of its
associated metabolite in plant tissues is crucial. Advanced plant-specific metabolomics platforms like
PlantMetSuite facilitate accurate metabolite identification, which is key to linking genes to
compounds [6].

e Systems and Synthetic Biology: Strategies like co-expression analysis (linking transcript levels of
cluster genes with metabolite abundance), genome-wide association studies (GWAS), and metabolic
engineering are central to confirming and harnessing these pathways [7].

Future Research Directions

To fully elucidate pomiferin's biosynthesis, the following steps are critical:

¢ Generate Genomic Resources: A high-quality genome sequence of Maclura pomifera is the
foundational step.

e Apply Multi-Omics: Integrative analysis of tissue-specific transcriptome and metabolome data,
particularly from the fruit, is needed to identify candidate genes.

e Employ Heterologous Systems: Expressing candidate gene clusters in model systems like yeast or
tobacco is a proven strategy for pathway confirmation and scalable production [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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